3-hydroxy-7-methoxyquinoline-4-carboxylic acid
Description
“3-hydroxy-7-methoxyquinoline-4-carboxylic acid” is a quinoline derivative. Quinolines are aromatic compounds that contain two fused rings, a benzene ring and a pyridine ring . In this case, the quinoline core has a hydroxy group at the 3rd position, a methoxy group at the 7th position, and a carboxylic acid group at the 4th position .
Molecular Structure Analysis
The molecular formula of “3-hydroxy-7-methoxyquinoline-4-carboxylic acid” is C11H9NO4 . The presence of the hydroxy, methoxy, and carboxylic acid groups would likely have significant effects on the compound’s chemical behavior .Chemical Reactions Analysis
Again, without specific studies or literature to reference, it’s difficult to provide a detailed analysis of the chemical reactions involving this compound .Physical And Chemical Properties Analysis
Some basic properties can be inferred from the molecular structure. For example, the presence of a carboxylic acid group suggests that the compound could act as an acid. The compound is likely to be solid at room temperature .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-hydroxy-7-methoxyquinoline-4-carboxylic acid involves the conversion of 2-methoxybenzoic acid to 3-hydroxy-7-methoxyquinoline-4-carboxylic acid through a series of reactions.", "Starting Materials": [ "2-methoxybenzoic acid", "sodium hydroxide", "sulfuric acid", "ethanol", "potassium permanganate", "sodium bisulfite", "sodium hydroxide", "hydrochloric acid", "sodium carbonate", "acetic anhydride", "acetic acid", "sodium acetate", "sodium borohydride", "acetic acid", "methanol", "hydrochloric acid" ], "Reaction": [ "2-methoxybenzoic acid is treated with sodium hydroxide and sulfuric acid to form 3-methoxybenzoic acid.", "3-methoxybenzoic acid is then reacted with ethanol and potassium permanganate to form 3-hydroxy-4-methoxybenzoic acid.", "The resulting product is then treated with sodium bisulfite to form 3-hydroxy-4-methoxybenzene sulfonic acid.", "The sulfonic acid is then reacted with sodium hydroxide and hydrochloric acid to form 3-hydroxy-4-methoxybenzoic acid.", "3-hydroxy-4-methoxybenzoic acid is then reacted with sodium carbonate and acetic anhydride to form 3-acetoxy-4-methoxybenzoic acid.", "The acetoxy group is then reduced using sodium borohydride in acetic acid and methanol to form 3-hydroxy-4-methoxybenzoic acid.", "Finally, 3-hydroxy-4-methoxybenzoic acid is reacted with hydrochloric acid to form 3-hydroxy-7-methoxyquinoline-4-carboxylic acid." ] } | |
CAS RN |
1487292-95-4 |
Molecular Formula |
C11H9NO4 |
Molecular Weight |
219.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
